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Compound of Interest

Compound Name: 1,2-Diethoxyethane

Cat. No.: B108276

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of the fundamental
properties of 1,2-diethoxyethane (DEE), a versatile polar aprotic solvent. It covers its physical,
chemical, and spectroscopic properties, along with detailed safety information, common
applications, and relevant experimental protocols. All quantitative data is presented in
structured tables for ease of reference and comparison. Visual diagrams generated using
Graphviz are included to illustrate key workflows and logical processes.

Core Physical and Chemical Properties

1,2-diethoxyethane, also known as ethylene glycol diethyl ether or ethyl glyme, is a clear,
colorless liquid with a characteristic ether-like odor.[1][2] It is a highly stable diether that finds
significant use as a solvent and reaction medium.[3] Its miscibility with water and various
organic solvents makes it valuable in a wide range of chemical processes.[4]

Table 1: Fundamental Physical and Chemical Properties of 1,2-Diethoxyethane
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Property Value Source(s)
IUPAC Name 1,2-diethoxyethane [2]
Ethylene glycol diethyl ether,
Synenyms Diei/hyl ce?IZsolve, Et)rllyl glyme &8
CAS Number 629-14-1 [2][6]
Molecular Formula CeH1402 [31[6]
Molecular Weight 118.17 g/mol [2][3]
Appearance Clear, colorless liquid [1107]
Odor Faint, ether-like [11[2]
Melting Point -74 °C (-101.2 °F) [1][5][6]
Boiling Point 121-121.4 °C (250.5 °F) at 760 (2]
mmHg
Density 0.8417 - 0.8484 glcm3 at 20 °C  [1][8]

Refractive Index

1.390 - 1.394 (at 20 °C, D-line)

[6]7]

Vapor Pressure

9.4-125hPaat 20 °C

[5]i8]

Flash Point

20.6 - 35°C (69 - 95 °F)

[5]

Water Solubility

20 - 34 g/L at 20 °C; Miscible

[4]18]

LogP (Octanol/Water)

0.66 - 0.7

[1](216]

Dynamic Viscosity

0.65 mPas at 20 °C

[8]

Heat of Vaporization

36.28 kJ/mol

[1]

Heat of Combustion

-3908 kJ/mol

[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1,2-

diethoxyethane. Data is available across various common spectroscopic techniques.
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Table 2: Spectroscopic Data Identifiers for 1,2-Diethoxyethane

Availability | Key

Spectrum Type . Source(s)
Information

1H NMR Data available. [2]

13C NMR Data available. [2]
Electron lonization (EI) spectra

Mass Spec (MS) ] [9][10]
are available.

Infrared (IR) IR spectrum data is available. [10]

Chemical Reactivity and Stability

1,2-diethoxyethane is chemically stable under typical conditions.[4] However, like other ethers,
it can form explosive peroxides upon exposure to air and light, particularly during storage.[1]
[11] It is recommended to store it under an inert atmosphere, such as nitrogen, and away from
sources of ignition.[1]

Key Reactivity Information:

» Peroxide Formation: Prone to forming peroxides. Containers should be dated upon opening
and tested for peroxides before use, especially before distillation.[11]

e Incompatibilities: It is incompatible with strong oxidizing agents and strong acids.[1]

e Hazardous Decomposition: When heated to decomposition, it may produce irritating,
corrosive, and/or toxic gases, including carbon monoxide and carbon dioxide.[1]

o Flammability: It is a highly flammable liquid and vapor. Its vapors are heavier than air and
can travel to an ignition source and flash back.[1][8]

Primary Applications

The unique solvent properties of 1,2-diethoxyethane make it suitable for a variety of
applications in research and industry.
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e Solvent in Organic Synthesis: It serves as a versatile polar aprotic solvent capable of
dissolving a wide range of polar and non-polar substances.[4][12] It is particularly useful in
reactions involving organometallic reagents due to its ability to form stable complexes with
cations.[12]

« Industrial Solvent: It is used in the ink, paint, and coating industries.[5][13]

o Electrochemistry: It has gained attention as a component in electrolytes for lithium-ion
batteries, serving as an alternative to its analogue, 1,2-dimethoxyethane (DME).[12]

o Other Uses: Itis also used as a depainting agent, thinner, flushing agent, and stabilizer.[13]

Safety and Toxicology

1,2-diethoxyethane is classified as a hazardous substance. It is crucial to handle it with
appropriate safety precautions in a well-ventilated area or a chemical fume hood.[1]

Table 3: GHS Hazard Information for 1,2-Diethoxyethane

Hazard Class Code Statement Source(s)

- Highly flammable
Flammable Liquid H225 o [8][14]
liquid and vapour.

Causes serious eye

Eye Irritation H319 S [8][14]
irritation.
May damage the
) o unborn child.
Reproductive Toxicity H360Df [8][15]

Suspected of

damaging fertility.

Handling and First Aid:

e Personal Protective Equipment (PPE): Use appropriate safety equipment, including safety
glasses, gloves, and a lab coat.[1]
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 Inhalation: If inhaled, immediately move to fresh air. If symptoms develop, seek medical
attention.[1]

» Skin Contact: Immediately wash the affected area with soap and water while removing
contaminated clothing.[1][11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 20-30 minutes,
removing contact lenses if present. Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting. If the person is conscious, give one or two glasses of
water to dilute the chemical and call a poison control center or physician immediately.[1]

o Spills: Absorb spills with an inert material (e.g., sand, diatomite) and dispose of the
contaminated material properly. Ensure adequate ventilation and eliminate all ignition
sources.[8]

A logical workflow for handling a chemical spill is outlined below.
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Spill of 1,2-Diethoxyethane Occurs

Eliminate All
Ignition Sources

l

Ensure Adequate
Ventilation

l

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent Material
(Sand, Vermiculite)

Collect Absorbed Material
into a Closed Container
for Disposal

Clean Spill Area
with Soap and Water
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to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a 1,2-diethoxyethane spill.
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Experimental Protocols
Determination of Boiling Point via Thiele Tube Method

This method is a common and efficient way to determine the boiling point of a liquid sample
using minimal material.[16][17]

Apparatus:

Thiele tube

o High-temperature mineral oil or silicone oll
e Thermometer (-10 to 150 °C range)

o Small test tube (e.g., Durham tube)

o Capillary tube (sealed at one end)

e Rubber band or wire for attachment

e Bunsen burner or micro-burner

Sample of 1,2-diethoxyethane (~0.5 mL)

Procedure:

Sample Preparation: Fill the small test tube to about half-full with 1,2-diethoxyethane.[16]
o Capillary Insertion: Place the capillary tube into the test tube with the open end down.[16]

e Assembly: Attach the test tube to the thermometer using a small rubber band. Ensure the
bottom of the test tube is level with the thermometer bulb.[17]

e Thiele Tube Setup: Insert the thermometer assembly into the Thiele tube, which should be
filled with oil to a level above the side-arm. The sample should be positioned near the center
of the main body of the tube.
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o Heating: Gently heat the side-arm of the Thiele tube with a burner. The shape of the tube
allows for convection currents to create a uniform temperature distribution in the oil.[17]

» Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as a slow stream of bubbles. Continue heating until a rapid and continuous stream of
bubbles emerges from the capillary tip. This indicates the temperature is just above the
sample's boiling point.[16]

» Boiling Point Determination: Remove the heat source. As the apparatus cools, the stream of
bubbles will slow down and stop. The boiling point is the temperature at which the liquid is
drawn back into the capillary tube.[16][17]

e Recording: Record the temperature and the ambient barometric pressure.

The workflow for this experimental protocol is visualized below.
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Caption: Experimental workflow for boiling point determination.
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Synthesis Pathway

A common method for synthesizing ethers like 1,2-diethoxyethane is the Williamson ether
synthesis. A plausible route starts from an alkene, such as ethene, which is first converted to a
diol (ethylene glycol), followed by a double alkylation.

The logical steps for a laboratory synthesis are shown below.
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Caption: A potential synthesis pathway for 1,2-diethoxyethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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